Oxcarbazepine-D4 (Major)

Specification

• CAS No.: 1020719-71-4
• Molecular Formula: C15H12N2O2
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 1,2,3,4-tetradeuterio-6-oxo-5H-benzo[b][1]benzazepine-11-carboxamide
• Standard InChI: InChI=1S/C15H12N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8H,9H2,(H2,16,19)/i1D,3D,5D,7D
• Standard InChI Key: CTRLABGOLIVAIY-DNZPNURCSA-N
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])CC(=O)C3=CC=CC=C3N2C(=O)N)[2H])[2H]
• SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)N
• Canonical SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)N

Introduction

Chemical Identity and Structure

Oxcarbazepine-D4 (Major) is a deuterated form of oxcarbazepine, containing four deuterium atoms strategically incorporated into its molecular structure. The compound is identified by CAS number 1020719-71-4 and possesses the molecular formula C15H8D4N2O2. Structurally, it maintains the dibenzazepine scaffold characteristic of its parent compound while incorporating deuterium atoms that replace hydrogen at specific positions.

The molecular weight of Oxcarbazepine-D4 (Major) is reported as 256.29 g/mol, which accounts for the mass difference contributed by the deuterium atoms compared to the non-deuterated parent compound. Importantly, it should be noted that commercial preparations of this compound typically contain a mixture of deuterated species with varying levels of deuterium incorporation:

Deuteration Level	Percentage in Typical Preparation
d-1 (mono-deuterated)	1%
d-2 (di-deuterated)	9%
d-3 (tri-deuterated)	35%
d-4 (tetra-deuterated)	55%

This distribution pattern explains the designation "(Major)" in its name, indicating that the tetra-deuterated form constitutes the predominant species in the mixture.

Nomenclature and Synonyms

The compound is known by several synonyms in scientific literature and commercial catalogues, including:

• Oxcarbazepine-d4

• Aurene-d4

• Oxetol-d4

• Oxecarb-d4

• GP 47680-d4

• 1,2,3,4-tetradeuterio-6-oxo-5H-benzo[b]benzazepine-11-carboxamide

• Oxacarbazepine-d4

Applications in Research

Analytical Chemistry Applications

Oxcarbazepine-D4 (Major) serves as an invaluable internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methodologies. The deuterium labeling creates a mass shift that allows researchers to distinguish between the compound of interest and the internal standard while maintaining nearly identical chemical behavior.

This application is particularly valuable in:

• Drug monitoring programs

• Quality control processes in pharmaceutical manufacturing

• Forensic toxicology analyses

• Environmental monitoring of pharmaceutical residues

Pharmacokinetic Research

One of the most significant applications of Oxcarbazepine-D4 (Major) lies in pharmacokinetic studies. The isotopic labeling enables detailed investigation of:

• Absorption characteristics following administration

• Distribution patterns throughout the body

• Metabolic pathways and transformation rates

• Excretion mechanisms and clearance rates

These studies provide crucial information for drug development, dosage optimization, and understanding potential drug interactions. The deuterium labeling creates minimal structural modification while providing a distinct marker for tracking the compound through biological systems.

Metabolite Studies

Oxcarbazepine-D4 (Major) also functions as a labeled metabolite in studies involving eslicarbazepine acetate (BIA 2-093), a novel central nervous system drug. This application highlights its utility in mapping metabolic pathways and understanding drug biotransformation in the human body.

Manufacturer	Product Number	Packaging	Approximate Price (USD)
TRC	O869252	25mg	$1,390
American Custom Chemicals Corporation	RDL0007029	5mg	$505.91
Medical Isotopes, Inc.	D4642	2.5mg	$850

These products typically specify a purity exceeding 95% as determined by HPLC analysis. The relatively high cost reflects the specialized synthesis procedures required to achieve selective deuteration and maintain high isotopic purity.

Future Research Perspectives

The continued development and application of deuterated compounds like Oxcarbazepine-D4 (Major) represent an expanding frontier in pharmaceutical research. Future research directions may include:

• Development of improved synthesis methods to increase the percentage of the tetra-deuterated species

• Expanded applications in metabolomics research

• Integration into newer analytical techniques for increased sensitivity and specificity

• Potential investigations into deuterated therapeutics, where the kinetic isotope effect might modify pharmacokinetic properties advantageously